![molecular formula C23H20ClN3O3S B1253653 1-(3-chlorophenyl)-3-[[2-(4-methylphenyl)-1,3-dioxo-7,7a-dihydro-3aH-octahydro-1H-4,7-epoxyisoindol-4-yl]methyl]thiourea](/img/structure/B1253653.png)
1-(3-chlorophenyl)-3-[[2-(4-methylphenyl)-1,3-dioxo-7,7a-dihydro-3aH-octahydro-1H-4,7-epoxyisoindol-4-yl]methyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-chlorophenyl)-3-[[2-(4-methylphenyl)-1,3-dioxo-7,7a-dihydro-3aH-octahydro-1H-4,7-epoxyisoindol-4-yl]methyl]thiourea is an organooxygen compound and an organonitrogen compound. It derives from a delta-amino acid.
Scientific Research Applications
Crystal Structure and Synthesis
- The compound shows potential in crystallography, as observed in studies like the synthesis and characterization of similar thiourea derivatives. For example, the crystal structure of 1-(4-chlorophenyl)-3-(4-methylbenzoyl)thiourea was confirmed using single crystal X-ray diffraction data (Saeed & Parvez, 2005).
Enzyme Inhibition and Mercury Sensing
- Thiourea derivatives have been investigated for their enzyme inhibition capabilities and potential as mercury sensors. For instance, certain unsymmetrical thiourea derivatives exhibited enzyme inhibition and sensitivity in fluorescence studies for detecting toxic metals like mercury (Rahman et al., 2021).
Antimicrobial Activities
- Thiourea derivatives containing a 1,8-dioxo octahydroacridinyl moiety have been synthesized and tested against various microbial pathogens, indicating their antimicrobial potential (Shokooh Saljooghi, Khabazzadeh, & Khaleghi, 2017).
Molecular Docking and DNA-Binding Studies
- Thiourea derivatives have been evaluated for their interaction with DNA, which is crucial in the development of new pharmaceuticals. Molecular docking studies of certain derivatives have shown strong interactions with target proteins, suggesting their relevance in drug design (Hussain et al., 2020).
Electronic Functional Properties
- Research on compounds like p-methylphenyl-thiourea and p-chlorophenyl-thiourea has explored their electronic functional properties, which could have applications in materials science (Deng & Yang, 1994).
Properties
Molecular Formula |
C23H20ClN3O3S |
---|---|
Molecular Weight |
453.9 g/mol |
IUPAC Name |
1-(3-chlorophenyl)-3-[[2-(4-methylphenyl)-1,3-dioxo-7,7a-dihydro-3aH-4,7-epoxyisoindol-4-yl]methyl]thiourea |
InChI |
InChI=1S/C23H20ClN3O3S/c1-13-5-7-16(8-6-13)27-20(28)18-17-9-10-23(30-17,19(18)21(27)29)12-25-22(31)26-15-4-2-3-14(24)11-15/h2-11,17-19H,12H2,1H3,(H2,25,26,31) |
InChI Key |
VRENHHWLKYOLMR-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C(=O)C3C4C=CC(C3C2=O)(O4)CNC(=S)NC5=CC(=CC=C5)Cl |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C3C4C=CC(C3C2=O)(O4)CNC(=S)NC5=CC(=CC=C5)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.